![molecular formula C18H19BrN2O2 B278469 2-bromo-N-[3-(pentanoylamino)phenyl]benzamide](/img/structure/B278469.png)
2-bromo-N-[3-(pentanoylamino)phenyl]benzamide
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Overview
Description
2-bromo-N-[3-(pentanoylamino)phenyl]benzamide, also known as BPN-15606, is a novel small molecule drug that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of the enzyme phosphodiesterase 4D (PDE4D), which plays a crucial role in the regulation of intracellular signaling pathways in various tissues.
Scientific Research Applications
Antifungal and Antimicrobial Activities
- Antifungal Properties : N-(2-bromo-phenyl)-2-hydroxy-benzamide derivatives showed antifungal activity against phytopathogenic fungi and yeast, with some derivatives exhibiting strong inhibition effects (Ienascu et al., 2018).
- Antimicrobial Effects : N-(2-bromo-phenyl)-2-hydroxy-benzamide and related derivatives displayed antimicrobial activity against bacterial and fungal strains, highlighting their potential as antimicrobial agents (Ienascu et al., 2019).
Synthesis and Characterization
- Synthesis Techniques : Efficient synthesis of 2-bromo-N-[3-(pentanoylamino)phenyl]benzamide derivatives has been achieved using microwave irradiation and solvent-free conditions, demonstrating the potential for environmentally friendly and efficient production methods (Ighilahriz-Boubchir et al., 2017).
- Crystal Structure Analysis : The study of crystal structures of benzamide derivatives, including 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, provided insights into the molecular interactions and stability of these compounds, important for understanding their chemical properties (Saeed et al., 2020).
properties
Product Name |
2-bromo-N-[3-(pentanoylamino)phenyl]benzamide |
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Molecular Formula |
C18H19BrN2O2 |
Molecular Weight |
375.3 g/mol |
IUPAC Name |
2-bromo-N-[3-(pentanoylamino)phenyl]benzamide |
InChI |
InChI=1S/C18H19BrN2O2/c1-2-3-11-17(22)20-13-7-6-8-14(12-13)21-18(23)15-9-4-5-10-16(15)19/h4-10,12H,2-3,11H2,1H3,(H,20,22)(H,21,23) |
InChI Key |
AKMWGEBAOLJYCR-UHFFFAOYSA-N |
SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br |
Canonical SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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